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Compound of Interest

Compound Name: 1-Methoxy-1,3-butadiene

Cat. No.: B8710913 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety protocols and logistical information for the handling and

disposal of 1-Methoxy-1,3-butadiene. Adherence to these procedures is essential for ensuring

a safe laboratory environment and minimizing risk to personnel.

Hazard Identification and Quantitative Data
1-Methoxy-1,3-butadiene is a highly flammable liquid and vapor that requires careful handling

in a controlled environment.[1][2] It is classified as a hazardous substance.[1] The primary

routes of exposure are inhalation, skin contact, and eye contact.[1] Inhalation of vapors may

cause drowsiness, dizziness, and respiratory discomfort.[1] Skin contact can lead to irritation,

redness, and dermatitis, particularly with prolonged or repeated exposure.[1] The substance

may also cause serious eye irritation.[2][3]
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Property Value Source

Linear Formula CH₂=CHCH=CHOCH₃

Molecular Weight 84.12 g/mol

Form Liquid

Flash Point -6 °C (21.2 °F) - closed cup

Storage Temperature 2-8°C

Hazard Class Flammable Liquid, Category 3 [2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling 1-Methoxy-1,3-
butadiene. The following equipment must be worn to prevent exposure.

PPE Category Item Standard/Specification

Eye Protection
Safety glasses with side

shields, Chemical goggles

ANSI Z87.1-2003 compliant. A

face shield is recommended

where splashing is a risk.[4]

Hand Protection
Chemical resistant gloves

(e.g., PVC)

Select gloves tested to a

relevant standard (e.g., EN

374, US F739). For prolonged

contact, a protection class of 5

or higher is recommended.[1]

Respiratory Protection Type A Filter Respirator

Use in a well-ventilated area,

preferably within a chemical

fume hood.[1] For operations

with higher exposure potential,

consult EHS staff for specific

respirator recommendations.

Body Protection
Overalls, PVC Apron, Tight-

weave non-static clothing

For large-scale or continuous

use, non-sparking safety

footwear is also required.[1]
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Operational Plan: Step-by-Step Handling Procedure
All handling of 1-Methoxy-1,3-butadiene must be conducted within a designated, well-

ventilated area, such as a chemical fume hood with an explosion-resistant ventilation system.

[1]

Preparation:

Area Inspection: Ensure the work area is free of ignition sources such as open flames, hot

surfaces, and sparks.[1][2] Post "Flammable Liquid" warning signs.

PPE Donning: Put on all required PPE as specified in the table above. Ensure gloves are

inspected for integrity before use.

Equipment Setup: Use only non-sparking tools and explosion-proof equipment.[2] Ensure

that all equipment is properly grounded and bonded to prevent static discharge.[2]

Emergency Preparedness: Confirm that an eyewash station and safety shower are

immediately accessible.[2] Have appropriate fire extinguishing media (CO₂, dry chemical, or

foam) readily available.[2]

Handling:

Container Inspection: Before use, inspect the container for any damage or leaks.

Dispensing: When transferring the liquid, do so slowly to minimize splashing and vapor

generation. Use a non-removable head type drum or a can with a screwed enclosure for low

viscosity materials.[1]

Reaction Setup: If used in a reaction, ensure the apparatus is properly assembled and

vented to the fume hood exhaust.

Storage: Keep the container tightly closed when not in use.[2] Store in the original, approved

flame-proof container in a cool, dry, and well-ventilated area designated for flammable

liquids.[1][2] Storage temperature should be maintained between 2-8°C.

Post-Handling:
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Decontamination: Wipe down the work surface with an appropriate solvent.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Wash hands

and any exposed skin thoroughly after handling.[2]

Waste Collection: All contaminated materials (gloves, wipes, etc.) must be collected in a

designated hazardous waste container.

Disposal Plan
1-Methoxy-1,3-butadiene and its containers must be disposed of as hazardous waste.[1]

Adherence to local, state, and federal regulations is mandatory.[1]

Waste Segregation: Do not mix with other waste streams. Keep in a separate, clearly

labeled, and compatible container.

Container Management: The hazardous waste container must be kept closed at all times

except when adding waste. The exterior of the container must be kept clean.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "1-Methoxy-1,3-butadiene".

Pickup and Disposal: Contact your institution's Environmental Health and Safety (EHS) office

or a certified hazardous waste management contractor for pickup and disposal. Do not pour

down the drain.[1]

Emergency Procedures
Spill:

Minor Spill: Remove all ignition sources.[1] Clean up the spill immediately wearing

appropriate PPE. Absorb with an inert material and place in a sealed container for disposal.

Major Spill: Evacuate the area and move upwind.[1] Alert emergency responders and inform

them of the location and nature of the hazard.[1]

Exposure:
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Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water for at least 15 minutes. Seek medical attention if irritation occurs.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[2]

Fire:

In case of fire, use carbon dioxide, dry chemical, or foam for extinction.[2] Water spray can

be used to cool closed containers.[2] Vapors may form explosive mixtures with air and can

travel to an ignition source and flash back.[2]

Workflow for Handling 1-Methoxy-1,3-butadiene
The following diagram illustrates the procedural flow for safely handling 1-Methoxy-1,3-
butadiene in a laboratory setting.
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Caption: Workflow for safe handling of 1-Methoxy-1,3-butadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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